Cas no 2229352-45-6 (methyl 3-(2-chloro-6-hydroxyphenyl)-3-oxopropanoate)

• Product Name: methyl 3-(2-chloro-6-hydroxyphenyl)-3-oxopropanoate
• CAS No: 2229352-45-6
• MF: C₁₀H₉ClO₄
• MW: 228.629062414169
• CID: 6406695
• PubChem ID: 165971045
• Update Time: 2025-10-31

methyl 3-(2-chloro-6-hydroxyphenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-chloro-6-hydroxyphenyl)-3-oxopropanoate
• EN300-1980948
• 2229352-45-6

• Inchi： 1S/C10H9ClO4/c1-15-9(14)5-8(13)10-6(11)3-2-4-7(10)12/h2-4,12H,5H2,1H3
• InChI Key： LCDIBFTZJHDQNG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(CC(=O)OC)=O)O

Computed Properties

• Exact Mass: 228.0189365g/mol
• Monoisotopic Mass: 228.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6Ų

Additional information on methyl 3-(2-chloro-6-hydroxyphenyl)-3-oxopropanoate

Methyl 3-(2-chloro-6-hydroxyphenyl)-3-oxopropanoate (CAS No. 2229352-45-6): A Comprehensive Overview

Methyl 3-(2-chloro-6-hydroxyphenyl)-3-oxopropanoate (CAS No. 2229352-45-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motifs, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. Its molecular architecture, featuring both chloro and hydroxyl substituents on a phenyl ring, coupled with an ester functionality, positions it as a versatile building block for further chemical modifications and functionalization.

The 2-chloro-6-hydroxyphenyl moiety is particularly noteworthy due to its potential role in influencing the electronic and steric properties of the molecule. This substitution pattern is often exploited in medicinal chemistry to modulate binding interactions with biological targets, such as enzymes and receptors. The presence of the hydroxyl group introduces a site for hydrogen bonding, which can enhance the compound's solubility and bioavailability, while the chloro group provides a handle for further derivatization via nucleophilic aromatic substitution or other reaction pathways.

In recent years, there has been a surge in research focused on developing small molecules with enhanced pharmacological profiles. Methyl 3-(2-chloro-6-hydroxyphenyl)-3-oxopropanoate has emerged as a compound of interest in this context, primarily due to its structural features that align well with the principles of drug design. For instance, studies have demonstrated its utility as a precursor in the synthesis of kinase inhibitors, which are critical targets in oncology research. The ester group in the molecule can be readily converted into other functional groups, such as amides or carboxylic acids, enabling the creation of more complex scaffolds.

The compound's relevance is further underscored by its potential applications in the development of antimicrobial agents. The 2-chloro-6-hydroxyphenyl scaffold is known to exhibit activity against various bacterial and fungal strains, making it a promising candidate for further exploration. Researchers have leveraged this compound to design derivatives with improved efficacy and reduced toxicity, highlighting its significance in antimicrobial drug discovery.

Advances in synthetic methodologies have also contributed to the growing interest in Methyl 3-(2-chloro-6-hydroxyphenyl)-3-oxopropanoate. Modern techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have enabled more efficient and scalable production of this compound. These developments have not only facilitated its use in academic research but also hold promise for industrial applications in pharmaceutical manufacturing.

The chemical properties of Methyl 3-(2-chloro-6-hydroxyphenyl)-3-oxopropanoate make it an attractive candidate for further investigation. Its stability under various reaction conditions and compatibility with a wide range of reagents allow for diverse synthetic transformations. This flexibility is particularly valuable in drug discovery pipelines, where rapid access to structurally diverse compounds is essential for identifying lead candidates.

In conclusion, Methyl 3-(2-chloro-6-hydroxyphenyl)-3-oxopropanoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity position it as a crucial intermediate in the synthesis of biologically active molecules. As research continues to uncover new applications for this compound, its importance in medicinal chemistry and drug development is expected to grow.